Naphtho[1,2-b:5,6-b']dithiophene

• IUPAC Name: [1]benzothiolo[7,6-g][1]benzothiole
• InChI: InChI=1S/C14H8S2/c1-3-11-12(13-9(1)5-7-15-13)4-2-10-6-8-16-14(10)11/h1-8H
• InChI Key: MOZTVOICZIVCFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2SC=C3)C4=C1C=CS4
• Molecular Formula: C14H8S2
• Molecular Weight: 240.3 g/mol
• CAS RN: 217-19-6

Description

Naphtho[1,2-b:5,6-b’]dithiophene (NDT) is a π-conjugated naphthodithiophene derivative that has symmetrical planar structures. It is mainly utilized in the development of semiconductors due to its high charge mobility and high current on/off ratios.

Synthesis Analysis

The synthesis and characterization of 2,7-bis(hydroxymethyl)naphtho[1,2-b:5,6-b’]dithiophene 1 is described. Electrochemical investigations revealed that 1 and its precursor naphtho[1,2-b:5,6-b’]dithiophene (NDT) are moderate π-electron donors. A series of new quinoidal naphthodithiophenes, 2,7-bis(α,α-dicyanomethylene)-2,7-dihydronaphtho[1,2-b:5,6-b’]dithiophenes, in which all the four fused aromatic rings are incorporated into the quinoidal system, were synthesized.

Molecular Structure Analysis

Three novel copolymers based on zigzag naphthodithiophene (zNDT) with different aromatic rings as π bridges and different core side substitutions are designed and synthesized. The 2D conjugation structure and molecular planarity of the polymers can be effectively altered through the modification of conjugated side chains and π-bridges.

Chemical Reactions Analysis

The synthesis and characterization of 2,7-bis(hydroxymethyl)naphtho[1,2-b:5,6-b’]dithiophene 1 is described. Electrochemical investigations revealed that 1 and its precursor naphtho[1,2-b:5,6-b’]dithiophene (NDT) are moderate π-electron donors. It was found that both compounds can form 1:1 complexes with the π-electron accepting cyclophane cyclobis (paraquat-p-phenylene) (CBPQT 4+).

Physical And Chemical Properties Analysis

Synthesis, properties, crystal structures, and semiconductor characteristics of naphtho[1,2-b:5,6-b’]dithiophene and -diselenophene derivatives are described.

Scientific Research Applications

Bulk Heterojunction Organic Solar Cells

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Polymer Solar Cells

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Field Effect Transistors

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Organic Light Emitting Diodes

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Mechanism of Action

Target of Action

Naphtho[1,2-b:5,6-b’]dithiophene (NDT) is a π-conjugated naphthodithiophene derivative that has symmetrical planar structures . It is primarily targeted for use in the development of semiconductors due to its high charge mobility and high current on/off ratios .

Mode of Action

NDT interacts with its targets by exhibiting complementary absorption for both fullerene acceptor PC71BM and non-fullerene acceptor IDIC . This interaction results in changes in the energy levels of the system, with NDT possessing a HOMO energy level of −5.23 eV and a LUMO energy level of −3.50 eV .

Biochemical Pathways

The biochemical pathways affected by NDT are primarily related to the photovoltaic conversion process in organic solar cells . The combination of a thiophene-bridge NDT building block with a quinoxaline acceptor unit results in a new copolymer that has an optical band gap .

Result of Action

The result of NDT’s action is evident in its application in organic solar cells. When mixed with PC71BM, a high power conversion efficiency (PCE) of 7.75% was obtained, while the NDTR:IDIC system presented a PCE of 6.60% .

Action Environment

The action, efficacy, and stability of NDT are influenced by environmental factors such as temperature and light intensity. For instance, the performance of NDT in organic solar cells is measured under the illumination of AM 1.5G, 100 mW cm−2 .

Safety and Hazards

Naphtho[1,2-b:5,6-b’]dithiophene is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the GHS classification. The precautionary statements include P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313.

Future Directions

The alteration of polymer structure, particularly the modification of conjugated side chains and π-bridges, is an effective strategy for designing NDT-based polymers with high photovoltaic performance and potential applications in fullerene-free solar cells.

Q & A

Q1: What is the molecular formula and weight of NDT?

A1: NDT has the molecular formula C12H6S2 and a molecular weight of 214.31 g/mol.

Q2: How does the structure of NDT influence its electronic properties?

A2: NDT's rigid, planar structure, composed of two thiophene rings fused to a central naphthalene unit, facilitates strong π-π stacking interactions [, , , ]. This stacking leads to efficient charge transport, making NDT derivatives suitable for organic semiconductors. Additionally, NDT derivatives often exhibit low band gaps [, , , , ], contributing to their strong light absorption properties and making them suitable for OSC applications.

Q3: What spectroscopic techniques are commonly used to characterize NDT and its derivatives?

A3: Researchers commonly utilize UV-Vis absorption spectroscopy to investigate the optical band gaps and absorption profiles of NDT-based materials [, , , , , ]. Cyclic voltammetry is employed to determine HOMO and LUMO energy levels, providing valuable insights into their electrochemical properties and suitability for charge transport [, , , , ]. X-ray diffraction analysis helps unravel the molecular packing and crystalline structures of NDT-based materials, shedding light on their charge transport capabilities [, , , ].

Q4: How does the choice of side chains affect the solubility and processability of NDT-based polymers?

A4: Incorporating long, branched alkyl chains, such as 2-ethylhexyl or dodecylhexadecyl groups, enhances the solubility of NDT-based polymers in common organic solvents [, , , , ]. This improved solubility facilitates solution-processing techniques, like spin-coating, for thin-film fabrication, which is crucial for large-area device fabrication in OFETs and OSCs.

Q5: How does thermal annealing impact the performance of NDT-based OFETs and OSCs?

A5: Thermal annealing can significantly enhance the performance of NDT-based devices. This process promotes molecular ordering and improves crystallinity in thin films [, , , ], facilitating better charge transport and enhancing device efficiency.

Q6: How does the molecular orientation of NDT-based polymers in thin films impact device performance?

A6: Achieving favorable molecular orientations, such as a face-on orientation, is crucial for efficient charge transport in OFETs and OSCs. Studies have shown that incorporating specific structural modifications in NDT-based polymers can promote face-on orientation, leading to improved charge carrier mobilities and enhanced device performance [, , ].

Q7: How does NDT compare to other common donor materials used in OSCs?

A7: NDT-based polymers have demonstrated promising potential as donor materials in OSCs, often exhibiting high open-circuit voltages and good charge carrier mobilities [, , , , , ]. Their planar structure allows for efficient packing and strong intermolecular interactions, leading to efficient charge transport.

Q8: What types of acceptor materials have been successfully paired with NDT-based donors in OSCs?

A8: NDT-based donors have been successfully paired with both fullerene acceptors like PC71BM [, , ] and non-fullerene acceptors like IDIC [, , ] in OSCs. The choice of acceptor significantly influences the morphology, charge transfer, and ultimately, the power conversion efficiency of the resulting device.

Q9: How does the energy level alignment between NDT-based donors and acceptors affect device performance?

A9: Achieving optimal energy level alignment between the donor and acceptor materials is crucial for efficient charge separation and extraction in OSCs. The HOMO and LUMO levels of NDT-based polymers can be tuned by incorporating electron-donating or electron-withdrawing units in the polymer backbone [, , , , ], allowing for fine-tuning of the energy level alignment with various acceptors to maximize device performance.

Q10: How do the charge carrier mobilities of NDT-based polymers compare to other high-performing OFET materials?

A10: NDT-based polymers have shown impressive charge carrier mobilities, exceeding 0.5 cm2 V-1 s-1 in some cases [, , , , ]. These values are comparable to, and sometimes even surpassing, those of other high-performing OFET materials, highlighting the potential of NDT as a building block for next-generation organic electronic devices.

Q11: How does the introduction of electron-withdrawing or electron-donating groups on the NDT core affect the properties of the resulting polymers?

A11: Modifying the NDT core with electron-withdrawing groups, such as fluorine atoms, can deepen the HOMO and LUMO energy levels, leading to enhanced air stability in OFETs [, ]. Conversely, incorporating electron-donating groups, like alkoxy chains, can influence the absorption profile, energy levels, and even solid-state packing of the resulting polymers, impacting their performance in OSCs [, ].

Q12: What is the impact of using different π-bridges on the performance of NDT-based polymers?

A12: The choice of π-bridge in NDT-based polymers significantly influences the polymer's planarity, conjugation length, and electronic properties [, ]. For example, incorporating thiophene or thienothiophene units as π-bridges can affect the absorption profile, energy levels, and ultimately, the photovoltaic performance of the resulting polymers [].

Q13: How has computational chemistry contributed to the understanding and development of NDT-based materials?

A13: Computational chemistry plays a crucial role in predicting and understanding the electronic and optical properties of NDT-based materials. Density functional theory (DFT) calculations are commonly employed to predict molecular geometries, energy levels, and absorption spectra [, , ]. These calculations offer valuable insights for designing novel NDT derivatives with tailored properties for specific applications.

Q14: Have any QSAR models been developed for NDT-based materials?

A14: While specific QSAR models for NDT-based materials might be limited, computational studies often explore the relationship between structural modifications and resulting properties, such as energy levels, absorption profiles, and charge transport characteristics [, , ]. These studies contribute to a deeper understanding of structure-property relationships in NDT-based materials, guiding the design of next-generation organic semiconductors.